Cas no 38822-58-1 (N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35% Ethanol))

• Product Name: N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35% Ethanol)
• CAS No: 38822-58-1
• Molecular Formula: C₂₀H₃₀N₂O₈
• Molecular Weight: 426.4608
• CID: 923965
• PubChem ID: 71313874

N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35% Ethanol) Properties

Names and Identifiers

• [6-(β-D-Galactopyranosylamino)-6-oxohexyl]carbamic Acid Phenylmethyl Ester
• benzyl N-[6-oxo-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]hexyl]carbamate
• N-(E-N-BENZYLOXYCARBONYLAMINO)CAPROYL)-B-D-GALACTOPYRANOSYLAMINE
• N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35 Ethanol)
• N-(6-{[(Benzyloxy)carbonyl]amino}hexanoyl)-alpha-L-erythro-hexopyranosylamine
• DTXSID40747124
• N-(epsilon-N-Benzyloxycarbonylamino)caproyl)-beta-D-galactopyranosylamine (contains approx 35per cent Ethanol
• 38822-58-1

• InChIKey： YRKGECJVSSEXFG-FLYLVDQASA-N
• Inchi： InChI=1S/C20H30N2O8/c23-11-14-16(25)17(26)18(27)19(30-14)22-15(24)9-5-2-6-10-21-20(28)29-12-13-7-3-1-4-8-13/h1,3-4,7-8,14,16-19,23,25-27H,2,5-6,9-12H2,(H,21,28)(H,22,24)/t14?,16-,17-,18?,19+/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 426.20021592g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 426.20021592g/mol
• Heavy Atom Count: 30
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Melting Point: 130-133?C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides